Cas no 681128-38-1 (ethyl 3,3-difluorocyclobutane-1-carboxylate)
681128-38-1 structure
Product Name:ethyl 3,3-difluorocyclobutane-1-carboxylate
CAS No:681128-38-1
MF:C7H10F2O2
MW:164.149909496307
MDL:MFCD16660028
CID:873924
PubChem ID:45090825
Update Time:2025-04-19
ethyl 3,3-difluorocyclobutane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ACETIC ACID,2-[[1-(ACETYLOXY)BUTYL]NITROSOAMINO]-, METHYL ESTER
- ethyl 3,3-difluorocyclobutane-1-carboxylate
- ethyl 3,3-difluorocyclobutanecarboxylate
- AMCB00034
- YSXYNSJJESDMJF-UHFFFAOYSA-N
- EBD2760448
- AM62615
- AB71467
- AK550730
- M112309
- 3,3-difluoro-cyclobutanecarboxylic acid ethyl ester
- (3,3-difluorocyclobutane)carboxylic acid ethyl ester
- 3,3-difluoro-1 cyclobutanecarboxylic acid ethyl ester
- CYCLOBUTANECARBOXYLIC ACID, 3,3-DIFLUORO-, ETHYL ESTER
- SCHEMBL422879
- AKOS017343315
- CS-0071386
- 681128-38-1
- N10643
- A855369
- SY271735
- Ethyl3,3-difluorocyclobutanecarboxylate
- F1913-0426
- Cyclobutanecarboxylic acid,3,3-difluoro-,ethyl ester(9ci)
- DS-3753
- Cyclobutanecarboxylic acid, 3,3-difluoro-, ethyl ester (9CI)
- MFCD16660028
- EN300-7329352
- DB-351462
-
- MDL： MFCD16660028
- Inchi： 1S/C7H10F2O2/c1-2-11-6(10)5-3-7(8,9)4-5/h5H,2-4H2,1H3
- InChI Key： YSXYNSJJESDMJF-UHFFFAOYSA-N
- SMILES： FC1(CC(C(=O)OCC)C1)F
Computed Properties
- Exact Mass: 164.0649
- Monoisotopic Mass: 164.06488588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 1.6
Experimental Properties
- Density: 1.16
- Boiling Point: 155℃
- Flash Point: 47℃
- PSA: 26.3
ethyl 3,3-difluorocyclobutane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM201139-5g |
ethyl 3,3-difluorocyclobutane-1-carboxylate |
681128-38-1 | 95%+ | 5g |
$252 | 2021-08-05 | |
| Chemenu | CM201139-10g |
ethyl 3,3-difluorocyclobutane-1-carboxylate |
681128-38-1 | 95%+ | 10g |
$449 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PV957-50mg |
ethyl 3,3-difluorocyclobutane-1-carboxylate |
681128-38-1 | 97% | 50mg |
114.0CNY | 2021-07-12 | |
| TRC | E939740-50mg |
Ethyl 3,3-Difluorocyclobutanecarboxylate |
681128-38-1 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E939740-100mg |
Ethyl 3,3-Difluorocyclobutanecarboxylate |
681128-38-1 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E939740-500mg |
Ethyl 3,3-Difluorocyclobutanecarboxylate |
681128-38-1 | 500mg |
$ 160.00 | 2022-06-05 | ||
| Chemenu | CM201139-5g |
ethyl 3,3-difluorocyclobutane-1-carboxylate |
681128-38-1 | 95%+ | 5g |
$149 | 2023-03-07 | |
| Chemenu | CM201139-10g |
ethyl 3,3-difluorocyclobutane-1-carboxylate |
681128-38-1 | 95%+ | 10g |
$282 | 2023-03-07 | |
| Apollo Scientific | PC520864-1g |
Ethyl 3,3-difluorocyclobutanecarboxylate |
681128-38-1 | 97% | 1g |
£61.00 | 2024-05-23 | |
| abcr | AB463929-250 mg |
Ethyl 3,3-difluorocyclobutanecarboxylate; . |
681128-38-1 | 250MG |
€80.40 | 2023-07-18 |
ethyl 3,3-difluorocyclobutane-1-carboxylate Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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